Cas no 1361708-45-3 (5-(3,5-Dichlorophenyl)-2-(difluoromethoxy)-3-nitropyridine)

• Product Name: 5-(3,5-Dichlorophenyl)-2-(difluoromethoxy)-3-nitropyridine
• CAS No: 1361708-45-3
• MF: C₁₂H₆Cl₂F₂N₂O₃
• MW: 335.090447902679
• CID: 4927958
• Update Time: 2025-10-10

5-(3,5-Dichlorophenyl)-2-(difluoromethoxy)-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-(3,5-Dichlorophenyl)-2-(difluoromethoxy)-3-nitropyridine

• Inchi： 1S/C12H6Cl2F2N2O3/c13-8-1-6(2-9(14)4-8)7-3-10(18(19)20)11(17-5-7)21-12(15)16/h1-5,12H
• InChI Key： FGCQWIXGZCGEPN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=NC(=C(C=1)[N+](=O)[O-])OC(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 363
• XLogP3: 4.8
• Topological Polar Surface Area: 67.9

Additional information on 5-(3,5-Dichlorophenyl)-2-(difluoromethoxy)-3-nitropyridine

Comprehensive Overview of 5-(3,5-Dichlorophenyl)-2-(difluoromethoxy)-3-nitropyridine (CAS No. 1361708-45-3)

The compound 5-(3,5-Dichlorophenyl)-2-(difluoromethoxy)-3-nitropyridine (CAS No. 1361708-45-3) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural features and potential applications in various scientific fields. This nitropyridine derivative is characterized by the presence of a dichlorophenyl group and a difluoromethoxy substituent, which contribute to its distinct chemical properties. Researchers and industry professionals are increasingly interested in this compound for its potential role in pharmaceutical intermediates, agrochemical research, and material science.

One of the most frequently asked questions about 5-(3,5-Dichlorophenyl)-2-(difluoromethoxy)-3-nitropyridine revolves around its synthesis and stability. The compound's nitro group and halogenated aromatic ring make it a subject of interest for chemists exploring heterocyclic chemistry. Recent studies have highlighted its potential as a building block for more complex molecules, particularly in the development of bioactive compounds. The presence of both chlorine and fluorine atoms in its structure also makes it a valuable candidate for structure-activity relationship (SAR) studies.

In the context of current scientific trends, 5-(3,5-Dichlorophenyl)-2-(difluoromethoxy)-3-nitropyridine aligns with the growing demand for fluorinated compounds in medicinal chemistry. Fluorination is a key strategy in modern drug design, as it often enhances metabolic stability and bioavailability. This compound's difluoromethoxy group is particularly noteworthy, as such moieties are increasingly incorporated into drug candidates to improve their pharmacokinetic profiles. Researchers are actively investigating whether this specific nitropyridine derivative could serve as a precursor for novel therapeutic agents.

The physicochemical properties of 1361708-45-3 make it suitable for various analytical applications. Its distinct UV absorption characteristics and potential fluorescence properties have sparked interest in its use as a chemical probe or analytical standard. Furthermore, the compound's stability under different pH conditions and temperatures is a subject of ongoing research, particularly for those working in process chemistry and formulation development.

From an industrial perspective, 5-(3,5-Dichlorophenyl)-2-(difluoromethoxy)-3-nitropyridine represents an interesting case study in scale-up synthesis challenges. The introduction of multiple electron-withdrawing groups on the pyridine ring presents unique considerations for process optimization. Recent publications have explored various catalytic systems and reaction conditions that could improve the efficiency of its production while maintaining high purity standards.

Environmental considerations surrounding halogenated compounds like 1361708-45-3 have also become a focus area. Researchers are examining its biodegradation pathways and potential ecological impact, in line with the pharmaceutical industry's growing commitment to green chemistry principles. This aspect is particularly relevant given current regulatory trends favoring environmentally benign chemicals.

The analytical characterization of 5-(3,5-Dichlorophenyl)-2-(difluoromethoxy)-3-nitropyridine presents several interesting challenges and opportunities. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to fully elucidate its structure. These studies not only confirm the compound's identity but also provide valuable insights into its molecular conformation and electronic properties, which are crucial for understanding its reactivity.

In the realm of intellectual property, CAS 1361708-45-3 has been referenced in several patent applications, particularly those related to crop protection agents and pharmaceutical compositions. This underscores the compound's potential commercial value and the competitive landscape surrounding its applications. Companies active in fine chemical synthesis are monitoring developments related to this molecule closely.

Looking forward, the scientific community anticipates continued interest in 5-(3,5-Dichlorophenyl)-2-(difluoromethoxy)-3-nitropyridine as researchers explore its potential in emerging areas such as metal-organic frameworks (MOFs) and functional materials. Its unique combination of aromatic systems, nitro functionality, and fluorinated ether group makes it a versatile building block for designing materials with specific electronic or optical properties.

For laboratories working with 1361708-45-3, proper handling and storage recommendations follow standard protocols for nitroaromatic compounds. While not classified as hazardous under normal conditions, appropriate laboratory safety measures should always be observed when handling this chemical, including the use of personal protective equipment and proper ventilation systems.

The commercial availability of 5-(3,5-Dichlorophenyl)-2-(difluoromethoxy)-3-nitropyridine has expanded in recent years, with several chemical suppliers now offering it in research quantities. Pricing and purity specifications vary among vendors, prompting researchers to carefully evaluate certificates of analysis when sourcing this material for critical applications.

In conclusion, 5-(3,5-Dichlorophenyl)-2-(difluoromethoxy)-3-nitropyridine (CAS No. 1361708-45-3) represents a fascinating example of modern heterocyclic chemistry with diverse potential applications. Its unique structural features continue to inspire research across multiple disciplines, from medicinal chemistry to materials science. As scientific understanding of this compound deepens, its role in various technological advancements is likely to expand, making it a compound worth watching in the coming years.